Cas no 2078-11-7 (methyl 4-(dipropylamino)-3,5-dinitrobenzoate)

• Product name: methyl 4-(dipropylamino)-3,5-dinitrobenzoate
• CAS No: 2078-11-7
• MF: C₁₄H₁₉N₃O₆
• MW: 325.31716
• CID: 1396139
• PubChem ID: 3014071

methyl 4-(dipropylamino)-3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(dipropylamino)-3,5-dinitrobenzoate
• Benzoic acid, 3,5-dinitro-4-(dipropylamino)-, methyl ester
• Methyl 3,5-dinitro-4-(dipropylamino)benzoate
• 2078-11-7
• DTXSID70174863
• SCHEMBL10540661
• AKOS032970869

• Inchi： InChI=1S/C14H19N3O6/c1-4-6-15(7-5-2)13-11(16(19)20)8-10(14(18)23-3)9-12(13)17(21)22/h8-9H,4-7H2,1-3H3
• InChI Key： DVDMUEQSUFSWKK-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.12747
• Monoisotopic Mass: 325.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.275
• Boiling Point: 457.7°C at 760 mmHg
• Flash Point: 230.6°C
• Refractive Index: 1.572
• PSA: 115.82